Cas no 4767-80-0 (Isothiazolo[5,4-b]pyridine)

Isothiazolo[5,4-b]pyridine is a heterocyclic compound featuring a fused isothiazole and pyridine ring system, which serves as a versatile scaffold in medicinal chemistry and materials science. Its unique structure imparts notable electronic and steric properties, making it valuable for designing bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. The compound exhibits high stability and favorable binding affinity to biological targets due to its rigid bicyclic framework. Additionally, its synthetic adaptability allows for diverse functionalization, enabling fine-tuning of physicochemical properties for specific applications. Researchers leverage Isothiazolo[5,4-b]pyridine as a privileged core in drug discovery, where its balanced lipophilicity and hydrogen-bonding capacity enhance pharmacokinetic profiles. Its utility extends to optoelectronic materials, where the conjugated system contributes to desirable charge-transport characteristics.
Isothiazolo[5,4-b]pyridine structure
Isothiazolo[5,4-b]pyridine structure
Product Name:Isothiazolo[5,4-b]pyridine
CAS No:4767-80-0
MF:C6H4N2S
MW:136.174359321594
CID:877745
PubChem ID:12425926
Update Time:2025-07-02

Isothiazolo[5,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • Isothiazolo[5,4-b]pyridine
    • [1,2]thiazolo[5,4-b]pyridine
    • AKOS006290031
    • VTIVYUBSVCXRPI-UHFFFAOYSA-N
    • SCHEMBL493727
    • DTXSID50497709
    • 4767-80-0
    • Inchi： 1S/C6H4N2S/c1-2-5-4-8-9-6(5)7-3-1/h1-4H
    • InChI Key： VTIVYUBSVCXRPI-UHFFFAOYSA-N
    • SMILES： S1C2C(C=N1)=CC=CN=2

Computed Properties

  • Exact Mass: 136.01000
  • Monoisotopic Mass: 136.00951931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 54.02000
  • LogP: 1.69130

Isothiazolo[5,4-b]pyridine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Isothiazolo[5,4-b]pyridine Pricemore >>

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Alichem
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Crysdot LLC
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